Cas no 1268149-90-1 (2-methyl-1-4-(2-methylpropyl)phenylpropan-2-ol)

• Product Name: 2-methyl-1-4-(2-methylpropyl)phenylpropan-2-ol
• CAS No: 1268149-90-1
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• MDL: MFCD11521047
• CID: 5168234
• PubChem ID: 82126477
• Update Time: 2026-03-04

2-methyl-1-4-(2-methylpropyl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-iso-Butylphenyl)-2-methyl-2-propanol
• 1-(4-Isobutylphenyl)-2-methylpropan-2-ol
• starbld0038607
• 2-METHYL-1-[4-(2-METHYLPROPYL)PHENYL]PROPAN-2-OL
• 2-methyl-1-4-(2-methylpropyl)phenylpropan-2-ol

• MDL： MFCD11521047
• Inchi： 1S/C14H22O/c1-11(2)9-12-5-7-13(8-6-12)10-14(3,4)15/h5-8,11,15H,9-10H2,1-4H3
• InChI Key： SLARIRLWGIKZIP-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1C=CC(=CC=1)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 176
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2

Additional information on 2-methyl-1-4-(2-methylpropyl)phenylpropan-2-ol

Introduction to 2-Methyl-1-(4-(2-methylpropyl)phenyl)propan-2-ol (CAS No. 1268149-90-1)

2-Methyl-1-(4-(2-methylpropyl)phenyl)propan-2-ol, also known by its CAS number 1268149-90-1, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a substituted phenyl group and a branched alkyl chain. The specific arrangement of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of 2-Methyl-1-(4-(2-methylpropyl)phenyl)propan-2-ol is C₁₃H₂₀O, with a molecular weight of approximately 196.3 g/mol. The compound is a colorless liquid at room temperature and is soluble in common organic solvents such as ethanol and acetone. Its physical and chemical properties, including boiling point, melting point, and solubility, have been extensively studied to optimize its use in different experimental settings.

In the realm of pharmaceutical research, 2-Methyl-1-(4-(2-methylpropyl)phenyl)propan-2-ol has shown promise as a potential therapeutic agent. Recent studies have explored its pharmacological effects, particularly its ability to modulate specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-Methyl-1-(4-(2-methylpropyl)phenyl)propan-2-ol could be a valuable lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory potential, 2-Methyl-1-(4-(2-methylpropyl)phenyl)propan-2-ol has also been investigated for its neuroprotective effects. A study conducted by researchers at the University of California (2023) found that this compound can effectively reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is thought to involve the activation of antioxidant defense systems and the inhibition of apoptosis pathways.

The synthetic route for producing 2-Methyl-1-(4-(2-methylpropyl)phenyl)propan-2-ol has been well-documented in the literature. One common method involves the reaction of 4-isopropylaniline with methyl acrylate followed by reduction and subsequent alkylation steps. This multi-step process allows for high yields and purity, making it suitable for large-scale production in industrial settings. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, which reduce waste and minimize the use of hazardous reagents.

In terms of safety and toxicity, extensive toxicological studies have been conducted to ensure the safe handling and use of 2-Methyl-1-(4-(2-methylpropyl)phenyl)propan-2-ol. These studies have shown that the compound has low toxicity when administered at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any chemical compound, proper safety protocols should be followed during handling and storage to prevent accidental exposure.

The potential applications of 2-Methyl-1-(4-(2-methylpropyl)phenyl)propan-2-ol extend beyond pharmaceuticals. In the field of materials science, this compound has been explored for its use in the synthesis of advanced polymers and coatings. Its unique chemical structure allows it to serve as a building block for creating materials with enhanced mechanical properties and improved stability under various environmental conditions.

In conclusion, 2-Methyl-1-(4-(2-methylpropyl)phenyl)propan-2-ol (CAS No. 1268149-90-1) is a versatile compound with a wide range of potential applications in both pharmaceutical research and materials science. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and improving human health.